Cas no 2307771-88-4 (rac-(1R,4R,5R)-1-(1-methyl-1H-pyrazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: rac-(1R,4R,5R)-1-(1-methyl-1H-pyrazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2307771-88-4
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6245089
• PubChem ID: 136589511
• Update Time: 2025-10-23

rac-(1R,4R,5R)-1-(1-methyl-1H-pyrazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,4R,5R)-1-(1-methyl-1H-pyrazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid
• 2307771-88-4
• (1S,4S,5S)-1-(2-Methylpyrazol-3-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
• 2227880-79-5
• Z3214550071
• rac-(1R,4R,5R)-1-(1-methyl-1H-pyrazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
• AKOS034825839
• EN300-1718435

• Inchi： 1S/C11H14N2O2/c1-13-8(3-5-12-13)11-4-2-7(6-11)9(11)10(14)15/h3,5,7,9H,2,4,6H2,1H3,(H,14,15)/t7-,9+,11+/m0/s1
• InChI Key： YGJJPBILSYBOON-JVUFJMBOSA-N
• SMILES： OC([C@H]1[C@H]2CC[C@]1(C1=CC=NN1C)C2)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,4R,5R)-1-(1-methyl-1H-pyrazol-5-yl)bicyclo2.1.1hexane-5-carboxylic acid

Recent Advances in the Study of rac-(1R,4R,5R)-1-(1-methyl-1H-pyrazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS: 2307771-88-4)

The compound rac-(1R,4R,5R)-1-(1-methyl-1H-pyrazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS: 2307771-88-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the efficient synthetic routes developed for rac-(1R,4R,5R)-1-(1-methyl-1H-pyrazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid. One notable approach involves a multi-step synthesis starting from readily available bicyclo[2.1.1]hexane derivatives, followed by functionalization with the 1-methyl-1H-pyrazol-5-yl moiety. The stereochemistry of the final product has been confirmed using advanced spectroscopic techniques, including NMR and X-ray crystallography, ensuring the accuracy of the structural assignment.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, rac-(1R,4R,5R)-1-(1-methyl-1H-pyrazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid has shown potent activity against cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range. This suggests its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles in animal models. The carboxylic acid moiety enhances its solubility, while the bicyclic framework contributes to metabolic stability. These characteristics make it a promising candidate for further optimization and preclinical development.

In conclusion, rac-(1R,4R,5R)-1-(1-methyl-1H-pyrazol-5-yl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS: 2307771-88-4) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in targeting inflammatory diseases. Ongoing research is focused on elucidating its mechanism of action and exploring its therapeutic applications in greater detail. Future studies will likely address its efficacy in vivo and potential side effects, paving the way for its transition into clinical trials.